Cas no 59618-48-3 (2H-1-Benzopyran-4-acetic acid, 3,4-dihydro-2-oxo-, methyl ester)

2H-1-Benzopyran-4-acetic acid, 3,4-dihydro-2-oxo-, methyl ester structure
59618-48-3 structure
Product name:2H-1-Benzopyran-4-acetic acid, 3,4-dihydro-2-oxo-, methyl ester
CAS No:59618-48-3
MF:C12H12O4
MW:220.221283912659
CID:1615904
PubChem ID:12270148

2H-1-Benzopyran-4-acetic acid, 3,4-dihydro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-4-acetic acid, 3,4-dihydro-2-oxo-, methyl ester
    • methyl 2-(2-oxo-3,4-dihydrochromen-4-yl)acetate
    • DTXSID20483351
    • 59618-48-3
    • Inchi: InChI=1S/C12H12O4/c1-15-11(13)6-8-7-12(14)16-10-5-3-2-4-9(8)10/h2-5,8H,6-7H2,1H3
    • InChI Key: BAKCPMOCYMKBLT-UHFFFAOYSA-N
    • SMILES: COC(=O)CC1CC(=O)OC2=CC=CC=C12

Computed Properties

  • Exact Mass: 220.07356
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

2H-1-Benzopyran-4-acetic acid, 3,4-dihydro-2-oxo-, methyl ester Related Literature

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